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Compound of Interest

Compound Name: 4-Bromo-3-hydroxybenzaldehyde

Cat. No.: B1283328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-3-hydroxybenzaldehyde is an aromatic aldehyde that holds potential as a versatile

building block in organic synthesis. Its structure, featuring a bromine atom, a hydroxyl group,

and an aldehyde functional group on a benzene ring, offers multiple reactive sites for the

construction of more complex molecules. This technical guide provides a comprehensive

overview of its core properties, a detailed experimental protocol for its synthesis, and a

discussion of its potential, though currently under-documented, applications in research and

drug development.

Core Properties and CAS Number
The Chemical Abstracts Service (CAS) number for 4-Bromo-3-hydroxybenzaldehyde is

20035-32-9[1][2][3]. A summary of its key physicochemical properties is presented in the table

below.
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Property Value Reference(s)

CAS Number 20035-32-9 [1][2][3][4]

Molecular Formula C₇H₅BrO₂ [1][2][5]

Molecular Weight 201.02 g/mol [1][4][5]

Melting Point 131.5 °C [4][5]

Boiling Point (Predicted) 265.0 ± 25.0 °C [4][5]

Density (Predicted) 1.737 ± 0.06 g/cm³ [5]

Purity Typically ≥97% [1]

Synthesis of 4-Bromo-3-hydroxybenzaldehyde
A common method for the synthesis of 4-Bromo-3-hydroxybenzaldehyde involves the

bromination of 3-hydroxybenzaldehyde. The following is a detailed experimental protocol

adapted from available literature.

Experimental Protocol: Bromination of 3-
Hydroxybenzaldehyde[6]
Materials:

3-Hydroxybenzaldehyde

Dichloromethane (CH₂Cl₂)

Liquid Bromine (Br₂)

Water (H₂O)

Toluene

Liquid Alkali (e.g., NaOH solution) for pH adjustment

Nitrogen gas (for inert atmosphere)
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Procedure:

To a clean reaction vessel, add 35.4 g of 3-hydroxybenzaldehyde and 212 ml of

dichloromethane.

Purge the reaction vessel with nitrogen gas by applying a vacuum and backfilling with

nitrogen three times to establish an inert atmosphere.

Stir the mixture and cool it to below 0 °C using an ice bath.

While maintaining the low temperature, add 35.4 g of liquid bromine dropwise to the reaction

mixture.

After the addition of bromine is complete, add 250 ml of water to the reaction.

Neutralize the mixture by adding liquid alkali until a neutral pH is achieved.

Cool the mixture and filter the resulting solid.

Dissolve the collected wet product in 354 ml of toluene.

Separate the aqueous layer from the organic (toluene) layer.

Heat the organic phase to reflux.

Filter the hot solution to remove any insoluble impurities.

Cool the filtrate to induce crystallization and then dry the resulting solid to obtain 4-bromo-3-

hydroxy-benzaldehyde.

Synthesis Workflow Diagram

Reaction Setup Bromination Workup & Purification

3-Hydroxybenzaldehyde
+

Dichloromethane
Purge with N₂ Cool to < 0°C Add Liquid Bromine

(dropwise) Add Water Neutralize with
Liquid Alkali Filter Solid Dissolve in Toluene Separate Layers Reflux Toluene Hot Filtration Crystallize & Dry 4-Bromo-3-hydroxybenzaldehyde
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Caption: Synthesis workflow for 4-Bromo-3-hydroxybenzaldehyde.

Applications in Research and Drug Development
Currently, there is limited publicly available information specifically detailing the biological

activities or the involvement of 4-Bromo-3-hydroxybenzaldehyde in signaling pathways.

Much of the research in this area has focused on its isomers, such as 3-bromo-4-

hydroxybenzaldehyde, 4-bromo-2-hydroxybenzaldehyde, and 3-bromo-4,5-

dihydroxybenzaldehyde. These related compounds have been investigated for a range of

biological activities, including antimicrobial, antioxidant, and anticancer properties.

Given its structural features, 4-Bromo-3-hydroxybenzaldehyde is a candidate for use as an

intermediate in the synthesis of novel compounds for drug discovery. The aldehyde group can

be readily transformed into other functional groups or used in condensation reactions to build

larger molecular scaffolds. The bromine and hydroxyl groups also offer sites for further

chemical modification, allowing for the generation of a library of derivatives for biological

screening.

Conclusion
4-Bromo-3-hydroxybenzaldehyde is a well-characterized chemical compound with

established physical and chemical properties and a clear synthetic route. While its direct

biological applications and roles in signaling pathways are not yet extensively documented in

scientific literature, its chemical structure suggests significant potential as a versatile

intermediate for the synthesis of new chemical entities in the field of drug discovery and

development. Further research is warranted to explore the pharmacological profile of this

compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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